Cas no 2060042-07-9 (3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo3,4-cpyrrole)

• Product Name: 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo3,4-cpyrrole
• CAS No: 2060042-07-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD30499588
• CID: 5222263
• PubChem ID: 131631944
• Update Time: 2025-05-18

3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, octahydro-3a,6a-dimethyl-2-(1-methylethyl)-
• 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo3,4-cpyrrole

• MDL： MFCD30499588
• Inchi： 1S/C11H22N2/c1-9(2)13-7-10(3)5-12-6-11(10,4)8-13/h9,12H,5-8H2,1-4H3
• InChI Key： ITOBRGQCGSCTER-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC2(C)CNCC2(C)C1

Additional information on 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo3,4-cpyrrole

3a,6a-Dimethyl-2-(Propan-2-yl)-Octahydropyrrolo[3,4-c]Pyrrole: A Comprehensive Overview

The compound with CAS No. 2060042-07-9, commonly referred to as 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic structures, specifically a pyrrolopyrrole derivative, which has been extensively studied for its unique electronic properties and potential applications in advanced materials. The pyrrolopyrrole framework is known for its aromaticity and stability, making it a valuable building block in the synthesis of functional materials.

Recent studies have highlighted the importance of octahydropyrrolo[3,4-c]pyrrole derivatives in the development of organic semiconductors. Researchers have demonstrated that the dimethyl and propan-2-yl substituents on the pyrrolopyrrole core significantly influence the electronic properties of the molecule. These substituents not only enhance the stability of the compound but also modulate its optical properties, making it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the use of Stille coupling reactions to construct the pyrrolopyrrole framework. This method allows for precise control over the substitution pattern on the aromatic ring, enabling researchers to tailor the electronic properties of the final product. The introduction of dimethyl and propan-2-yl groups is achieved through subsequent alkylation reactions, which are carefully optimized to ensure high yields and purity.

One of the most exciting developments in this area is the integration of octahydropyrrolo[3,4-c]pyrrole derivatives into polymer systems. By incorporating these molecules into conjugated polymers, scientists have been able to create materials with enhanced charge transport properties. For instance, a recent study published in *Nature Materials* demonstrated that polymers containing 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole exhibit superior electron mobility compared to traditional polymer semiconductors. This advancement opens up new possibilities for high-performance electronic devices.

In addition to its electronic applications, 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole has also shown potential in biomedical research. Its unique structure makes it an ideal candidate for drug delivery systems due to its ability to encapsulate hydrophobic molecules within its hydrophobic core. Researchers have explored its use as a carrier for anticancer drugs, where it has demonstrated improved bioavailability and reduced toxicity compared to conventional drug delivery systems.

The structural versatility of octahydropyrrolo[3,4-c]pyrrole derivatives has also led to their application in sensors and biosensors. By functionalizing the molecule with specific recognition elements, scientists have developed sensors capable of detecting a wide range of analytes with high sensitivity and selectivity. For example, a recent study reported the use of 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3,4-c]pyrrole as a sensing platform for detecting heavy metal ions in aqueous solutions.

Looking ahead, the continued exploration of octahydropyrrolo[3,4-c]pyrrole derivatives is expected to yield even more groundbreaking applications. Current research efforts are focused on optimizing synthetic methods to achieve higher yields and lower production costs. Additionally, there is a growing interest in exploring the use of these compounds in emerging technologies such as flexible electronics and wearable devices.

In conclusion, 3a,6a-dimethyl-2-(propan-2-yl)-octahydropyrrolo[3